Cas no 1261732-14-2 (3-(2,3-Difluorophenyl)picolinaldehyde)

3-(2,3-Difluorophenyl)picolinaldehyde is a fluorinated aromatic aldehyde featuring a picolinaldehyde scaffold substituted with a 2,3-difluorophenyl group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in heterocyclic synthesis and cross-coupling reactions. The presence of fluorine atoms enhances its potential as a building block for bioactive molecules, offering improved metabolic stability and binding affinity. Its well-defined structure and high purity make it suitable for precise synthetic applications. The aldehyde functionality allows for further derivatization, enabling the development of complex molecular architectures. This compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction systems.

3-(2,3-Difluorophenyl)picolinaldehyde structure

1261732-14-2 structure

Product Name:3-(2,3-Difluorophenyl)picolinaldehyde

CAS No:1261732-14-2

MF:C₁₂H₇F₂NO

MW:219.186889886856

CID:4914586

Update Time:2025-10-29

3-(2,3-Difluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-Difluorophenyl)picolinaldehyde
- Inchi： 1S/C12H7F2NO/c13-10-5-1-3-9(12(10)14)8-4-2-6-15-11(8)7-16/h1-7H
- InChI Key： POLBUAUHXLJGGW-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1=CC=CN=C1C=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
XLogP3: 2.5
Topological Polar Surface Area: 30

3-(2,3-Difluorophenyl)picolinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024007801-250mg	3-(2,3-Difluorophenyl)picolinaldehyde	1261732-14-2	97%	250mg	$693.60	2023-09-03
Alichem	A024007801-500mg	3-(2,3-Difluorophenyl)picolinaldehyde	1261732-14-2	97%	500mg	$931.00	2023-09-03
Alichem	A024007801-1g	3-(2,3-Difluorophenyl)picolinaldehyde	1261732-14-2	97%	1g	$1596.00	2023-09-03

3-(2,3-Difluorophenyl)picolinaldehyde Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 3-(2,3-Difluorophenyl)picolinaldehyde

Recent Advances in the Study of 3-(2,3-Difluorophenyl)picolinaldehyde (CAS: 1261732-14-2) in Chemical Biology and Pharmaceutical Research

3-(2,3-Difluorophenyl)picolinaldehyde (CAS: 1261732-14-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which facilitate interactions with specific biological targets. This research brief synthesizes the latest findings on this compound, focusing on its applications, synthetic routes, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3-(2,3-Difluorophenyl)picolinaldehyde in the design of selective kinase inhibitors. The compound's difluorophenyl and picolinaldehyde moieties were found to enhance binding affinity to ATP-binding pockets in kinases, making it a promising scaffold for cancer therapeutics. Researchers optimized its synthesis using a Pd-catalyzed cross-coupling approach, achieving a yield of 78% with high purity (>99%).

In neuropharmacology, this aldehyde derivative has been investigated as a precursor for GABA_A receptor modulators. A team from the University of Cambridge reported its conversion to pyridodiazepine analogs showing anxiolytic activity in murine models (2024, ACS Chemical Neuroscience). The difluorophenyl group was critical for blood-brain barrier penetration, while the aldehyde functionality enabled efficient cyclization reactions.

Notably, the compound's safety profile was evaluated in a recent ADMET study (2024), revealing favorable metabolic stability (t_1/2 > 4h in human liver microsomes) and low cytotoxicity (CC₅₀ > 100 μM in HEK293 cells). These properties support its potential as a lead compound for further development.

Ongoing research explores its application in PROTAC design, where its aldehyde group serves as a versatile handle for linker conjugation. Preliminary data presented at the 2024 EFMC International Symposium showed successful degradation of BRD4 protein using derivatives of 1261732-14-2, with DC₅₀ values in the nanomolar range.

Future directions include structural optimization to improve aqueous solubility and investigations into its potential as a covalent warhead in inhibitor design. The compound's unique combination of fluorine atoms and reactive aldehyde group continues to make it a valuable tool in chemical biology and drug discovery pipelines.